4-(1H-Benzoimidazol-2-YL)-2-methyl-quinoline, picrate

• IUPAC Name: 4-(1H-benzimidazol-2-yl)-2-methylquinoline;2,4,6-trinitrophenol
• InChI: InChI=1S/C17H13N3.C6H3N3O7/c1-11-10-13(12-6-2-3-7-14(12)18-11)17-19-15-8-4-5-9-16(15)20-17;10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h2-10H,1H3,(H,19,20);1-2,10H
• InChI Key: GEQCQXQNHFSLMG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=C1)C3=NC4=CC=CC=C4N3.C1=C(C=C(C(=C1[N+](=O)[O-])O)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C23H16N6O7
• Molecular Weight: 488.4 g/mol
• CAS No.: 77692-12-7

Description

Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole. It is a common motif in many pharmaceuticals and therapeutic drugs due to its biological activity.

Synthesis Analysis

Benzimidazoles can be synthesized through several methods. One common method is the reaction of o-phenylenediamine with carboxylic acids in the presence of a strong dehydrating agent. Another method involves the condensation reaction between o-phenylenediamine and various carbonyl compounds.

Molecular Structure Analysis

The molecular structure of a benzimidazole consists of a fused ring of benzene and imidazole. The imidazole ring contains two nitrogen atoms. The molecular weight of 4-(1H-Benzoimidazol-2-yl)-2-methyl-phenylamine, a related compound, is 223.28.

Chemical Reactions Analysis

Benzimidazoles can undergo various chemical reactions. For instance, they can react with carboxylic acids, carboxaldehydes, or their derivatives such as chlorides, nitriles, and orthoesters under strong acidic conditions.

Physical and Chemical Properties Analysis

Benzimidazoles are generally solid at room temperature. They are highly soluble in water and other polar solvents.

Scientific Research Applications

Synthesis and Chemical Behavior

• Innovative Synthesis Techniques

  A notable synthesis approach involves the formation of benzo[4,5]imidazo[1,2-a]quinoxaline derivatives from 2-(benzoimidazol-1-yl)aniline substrates through an I2-mediated sp3 C–H amination reaction. This method is free from transition metals, simple, scalable, and yields high returns (Chen et al., 2020).

• Fluorescent Chemosensors for Nitroaromatics

  Research into the combination of quinoline and benzimidazole fluorophores has led to the development of novel fluorochromes. These compounds exhibit selective and highly sensitive fluorescence quenching towards picric acid, making them potential candidates for explosive detection and environmental monitoring (Jiang et al., 2019).

• Electrochemical Applications

  Studies have also explored the use of benzimidazole and quinoline derivatives in electrochemistry. For instance, rhenium tricarbonyl complexes with these derivatives show potential for fluorescence applications, indicating their utility in sensing and light-emitting devices (Wei et al., 2006).

Potential Therapeutic and Biological Activities

• Anticancer Properties

  Novel quinoline derivatives exhibiting anticancer activities have been synthesized and tested. For example, compounds demonstrating selective activity against certain cancer cell lines have been identified, showcasing the potential for developing new anticancer therapeutics (Perin et al., 2020).

• DNA Detection Probes

  Amino-substituted benzimidazo[1,2-a]quinolines have been synthesized and characterized as potential fluorescent probes for DNA detection. Their interaction with ct-DNA enhances fluorescence emission intensity, suggesting applications in biotechnology and research for DNA interaction studies (Perin et al., 2011).

Mechanism of Action

Target of Action

It’s known that benzimidazole derivatives, which this compound is a part of, are important pharmacophores in drug discovery . They are good bioisosteres of naturally occurring nucleotides and can interact with proteins and enzymes .

Mode of Action

Benzimidazole derivatives have been extensively utilized as a drug scaffold in medicinal chemistry . They are known to interact with proteins and enzymes, leading to various changes in cellular processes .

Biochemical Pathways

Compounds containing the benzimidazole nucleus are known to have a wide range of biological activities, including antiviral, antitumor, antihypertensive, proton pump inhibitory, anthelmintic, antimicrobial, and anti-inflammatory activity .

Result of Action

Benzimidazole derivatives are known to have a multitude of interesting pharmacological activities .

Safety and Hazards

Like all chemicals, benzimidazoles should be handled with care. They should be used only in a controlled environment following safety protocols. Always refer to the Material Safety Data Sheet (MSDS) for detailed safety and handling information.

Future Directions

Benzimidazoles have been the focus of many research studies due to their wide range of biological activities. Future research may focus on developing new benzimidazole derivatives with improved therapeutic properties.